Cas no 431-35-6 (3-bromo-1,1,1-trifluoropropan-2-one)

3-bromo-1,1,1-trifluoropropan-2-one Properties

Names and Identifiers

• 1-Bromo-3,3,3-trifluoroacetone
• 3-Bromo-1,1,1-trifluoroacetone
• 1-Bromo-3,3,3-trifluoro-2-propanone
• 1-Bromo-3.3.3-trifluoroacetone
• 3-bromo-1,1,1-trifluoropropan-2-one
• 3-Bromo-1,1,1-trifluoro-2-propanone
• Bromotrifluoroacetone
• 3-Bromo-1,1,1-trifluoropropanone
• 2-Propanone, 3-bromo-1,1,1-trifluoro-
• 1,1,1-TRIFLUORO-3-BROMOPROPANONE
• ONZQYZKCUHFORE-UHFFFAOYSA-N
• 3-bromo-1,1,1-trifluoro-propan-2-one
• bromotrifloroacetone
• PubChem12663
• CF3COCH2Br
• KSC2
• 1,1,1-trifluoro-3-bromoacetone
• 3-Bromo-1,1,1-trifluoroacetone, 98%
• SCHEMBL71390
• B1240
• InChI=1/C3H2BrF3O/c4-1-2(8)3(5,6)7/h1H
• bromo-1,1,1-trifluoroacetone
• 1,1,1-trifluoro-3-bromo-acetone
• H10738
• 1-bromo-3,3,3-trifluoropropan-2-one
• C3H2BrF3O
• LS-12948
• CS-W013229
• MFCD00039237
• PD193105
• UNII-53REV65E85
• 3,3,3-trifluorobromoacetone
• 3-bromo-1,1, 1-trifluoroacetone
• 431-35-6
• EINECS 207-071-9
• FT-0615120
• AMY6805
• AKOS000119373
• Q-102554
• EN300-20482
• bromo-3,3,3-trifluoropropanone
• F0001-1189
• 53REV65E85
• NS00042864
• DTXSID30195690
• DB-051034
• STL138411
• DTXCID70118181
• +Expand

• MDL： MFCD00039237
• InChIKey： ONZQYZKCUHFORE-UHFFFAOYSA-N
• Inchi： 1S/C3H2BrF3O/c4-1-2(8)3(5,6)7/h1H2
• SMILES： BrC([H])([H])C(C(F)(F)F)=O
• BRN： 1703387

Computed Properties

• Exact Mass: 189.92400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.92411 g/mol
• Heavy Atom Count: 8
• Complexity: 97.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 190.95

Experimental Properties

• LogP: 1.51270
• PSA: 17.07000
• Refractive Index: n20/D 1.376(lit.)
• Water Partition Coefficient: Immiscible with water.
• Boiling Point: 88°C(lit.)
• Melting Point: <-80°C
• Flash Point: Fahrenheit: 41 ° f
  Celsius: 5 ° c
  
• FEMA: 2370
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Lachrymatory
• Density: 1.839 g/mL at 25 °C(lit.)

3-bromo-1,1,1-trifluoropropan-2-one Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R34
• Hazard Level：3
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11-34-37
• Signal Word：Danger
• HazardClass：3
• FLUKA BRAND F CODES：19

3-bromo-1,1,1-trifluoropropan-2-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone